Cas no 182634-34-0 (Benzo[d][1,3]dioxol-4-ylmethanamine)

• Product Name: Benzo[d][1,3]dioxol-4-ylmethanamine
• CAS No: 182634-34-0
• MF: C₈H₉NO₂
• MW: 151.162562131882
• MDL: MFCD11858181
• CID: 113902
• PubChem ID: 19805444
• Update Time: 2025-04-18

Benzo[d][1,3]dioxol-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• Benzo[d][1,3]dioxol-4-ylmethanamine
• 1,3-benzodioxol-4-ylmethanamine
• 1,3-Benzodioxole-4-methanamine
• Benzo[1,3]dioxol-4-methylamine
• 2H-1,3-Benzodioxol-4-ylMethanaMine
• 2,3-(Methylenedioxy)benzylaMine
• 1-(2H-1,3-Benzodioxol-4-yl)methanamine
• SB13498
• (2H-1,3-benzodioxol-4-yl)methanamine
• SY021932
• AB0022988
• ST24030132
• W3966
• CS-0044444
• MFCD11858181
• EN300-52273
• (1,3-dioxaindan-4-yl)methanamine
• DTXSID00600120
• FS-3421
• SCHEMBL700738
• AKOS009606888
• Z432060938
• 182634-34-0
• Benzo[1,3]dioxol-4-ylmethyl-amine
• DB-351049

• MDL： MFCD11858181
• Inchi： 1S/C8H9NO2/c9-4-6-2-1-3-7-8(6)11-5-10-7/h1-3H,4-5,9H2
• InChI Key： WOSCKVGRNOPBKO-UHFFFAOYSA-N
• SMILES： O1COC2=CC=CC(CN)=C12

Computed Properties

• Exact Mass: 151.06300
• Monoisotopic Mass: 151.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.6
• Topological Polar Surface Area: 44.5

Experimental Properties

• Boiling Point: 266.6±19.0℃ at 760 mmHg
• PSA: 44.48000
• LogP: 1.57430